Cas no 1375064-65-5 (Ethyl 3-Bromo-5-chloroindole-1-carboxylate)

Ethyl 3-Bromo-5-chloroindole-1-carboxylate is a halogenated indole derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern, featuring bromine at the 3-position and chlorine at the 5-position, enhances reactivity for further functionalization, making it valuable for constructing complex heterocyclic frameworks. The ethyl carboxylate group at the 1-position improves solubility and facilitates downstream modifications. This compound is particularly useful in the development of bioactive molecules, including potential drug candidates, due to its structural versatility. High purity and consistent quality ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations.
Ethyl 3-Bromo-5-chloroindole-1-carboxylate structure
1375064-65-5 structure
Product Name:Ethyl 3-Bromo-5-chloroindole-1-carboxylate
CAS No:1375064-65-5
MF:C11H9BrClNO2
MW:302.551661252975
MDL:MFCD22205871
CID:1057107
PubChem ID:77519521
Update Time:2025-06-07

Ethyl 3-Bromo-5-chloroindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-Bromo-5-chloroindole-1-carboxylate
    • acetic acid,(3S,4S)-3-amino-1-hydroxy-4-methylpyrrolidin-2-one
    • (3S,4S)-3-Amino-1-hydroxy-4-methyl-2-pyrrolidinone Acetate
    • SY019761
    • A919674
    • MFCD22205871
    • 1H-Indole-1-carboxylic acid, 3-bromo-5-chloro-, ethyl ester
    • 1375064-65-5
    • AC4033
    • AKOS027256801
    • DB-370324
    • Ethyl 3-bromo-5-chloro-1H-indole-1-carboxylate
    • CS-0361514
    • Ethyl3-Bromo-5-chloroindole-1-carboxylate
    • MDL: MFCD22205871
    • Inchi: 1S/C11H9BrClNO2/c1-2-16-11(15)14-6-9(12)8-5-7(13)3-4-10(8)14/h3-6H,2H2,1H3
    • InChI Key: XLOYQOZPQDWJFQ-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C(=O)OCC)C2C=CC(=CC=21)Cl

Computed Properties

  • Exact Mass: 190.09500
  • Monoisotopic Mass: 300.95052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • PSA: 103.86000
  • LogP: -0.08970

Ethyl 3-Bromo-5-chloroindole-1-carboxylate Pricemore >>

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